1-(4-((3-(Ethylsulfonyl)azetidin-1-yl)sulfonyl)phenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-(3-ethylsulfonylazetidin-1-yl)sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H18N2O6S2/c1-2-24(20,21)13-9-16(10-13)25(22,23)12-5-3-11(4-6-12)17-14(18)7-8-15(17)19/h3-6,13H,2,7-10H2,1H3
• InChI Key: STOFSPDTWCVPRP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1CN(C1)S(=O)(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
• Molecular Formula: C15H18N2O6S2
• Molecular Weight: 386.4 g/mol

Description

This compound is a versatile material used in scientific research. It has a unique structure that allows for various applications, including drug development and synthetic chemistry. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of this compound involves the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the five-membered pyrrolidine ring, which is one of the nitrogen heterocycles. This saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are characterized by the use of heteroatomic saturated ring systems that allow a greater chance of generating structural diversity. The design of new molecules starts by studying the binding conformation of bicyclic sulfonamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the five-membered pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. After a comparison of the physicochemical parameters of pyrrolidine with the parent aromatic pyrrole and cyclopentane, the influence of steric factors on biological activity is investigated.

Scientific Research Applications

Versatile Scaffold for Drug Discovery

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Development of Biologically Active Compounds

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Influence on Biological Activity

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Role in Synthetic Chemistry

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Key Intermediate in Baricitinib Synthesis

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Industrial Production

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Mechanism of Action

The mechanism of action of this compound is related to its unique structure and the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Future Directions

The future directions in the research of this compound involve the design of new pyrrolidine compounds with different biological profiles. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds.